Cas no 40511-70-4 (3H,4H-pyrido[3,4-d]pyridazin-4-one)

3H,4H-pyrido[3,4-d]pyridazin-4-one structure

40511-70-4 structure

Product Name:3H,4H-pyrido[3,4-d]pyridazin-4-one

CAS No:40511-70-4

MF:C₇H₅N₃O

MW:147.134100675583

MDL:MFCD09863968

CID:2625155

PubChem ID:12383508

Update Time:2025-04-21

3H,4H-pyrido[3,4-d]pyridazin-4-one Chemical and Physical Properties

Names and Identifiers

- 3H,4H-pyrido[3,4-d]pyridazin-4-one
- QBA51170
- EN300-139869
- 3H-PYRIDO[3,4-D]PYRIDAZIN-4-ONE
- 40511-70-4
- DTXSID90495603
- PYRIDO[3,4-D]PYRIDAZIN-4(3H)-ONE
- SCHEMBL14101692
- SCHEMBL25857229
- MFCD09863968
- AS-42425
- AKOS006310777
- CS-0106967
- MDL： MFCD09863968
- Inchi： 1S/C7H5N3O/c11-7-6-4-8-2-1-5(6)3-9-10-7/h1-4H,(H,10,11)
- InChI Key： KKQTYJJTLHAINM-UHFFFAOYSA-N
- SMILES： O=C1C2C=NC=CC=2C=NN1

Computed Properties

Exact Mass: 147.043261791Da
Monoisotopic Mass: 147.043261791Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 202
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.4
Topological Polar Surface Area: 54.4Å²

3H,4H-pyrido[3,4-d]pyridazin-4-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029202643-50mg	Pyrido[3,4-d]pyridazin-4(3h)-one	40511-70-4	95%	50mg	$323.00	2023-09-02
Alichem	A029202643-250mg	Pyrido[3,4-d]pyridazin-4(3h)-one	40511-70-4	95%	250mg	$960.30	2023-09-02
abcr	AB542461-100 mg	Pyrido[3,4-d]pyridazin-4(3H)-one; .	40511-70-4		100MG	€848.50	2022-03-01
abcr	AB542461-250 mg	Pyrido[3,4-d]pyridazin-4(3H)-one; .	40511-70-4		250MG	€1,181.50	2022-03-01
Chemenu	CM121805-1g	Pyrido[3,4-d]pyridazin-4(3H)-one	40511-70-4	95%	1g	$***	2023-05-30
Enamine	EN300-139869-0.05g	3H,4H-pyrido[3,4-d]pyridazin-4-one	40511-70-4	95%	0.05g	$524.0	2023-06-08
Enamine	EN300-139869-0.1g	3H,4H-pyrido[3,4-d]pyridazin-4-one	40511-70-4	95%	0.1g	$684.0	2023-06-08
Enamine	EN300-139869-0.25g	3H,4H-pyrido[3,4-d]pyridazin-4-one	40511-70-4	95%	0.25g	$977.0	2023-06-08
Enamine	EN300-139869-0.5g	3H,4H-pyrido[3,4-d]pyridazin-4-one	40511-70-4	95%	0.5g	$1539.0	2023-06-08
Enamine	EN300-139869-1.0g	3H,4H-pyrido[3,4-d]pyridazin-4-one	40511-70-4	95%	1g	$1971.0	2023-06-08

3H,4H-pyrido[3,4-d]pyridazin-4-one Related Literature

1. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
2. An antioxidative galactomannan extracted from Chinese Sesbania cannabina enhances immune activation of macrophage cells†

Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
3. An arsenic trioxide nanoparticle prodrug (ATONP) potentiates a therapeutic effect on an aggressive hepatocellular carcinoma model via enhancement of intratumoral arsenic accumulation and disturbance of the tumor microenvironment†

Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
4. Aggregation behaviour of biocompatible choline carboxylate ionic liquids and their interactions with biomolecules through experimental and theoretical investigations†

Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
5. An Appraisal of pH triggered Bacitracin drug release, through composite hydrogel systems

RabailGul,MariamMir,MurtazaNAli

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Pyridazinones

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